Cas no 7383-90-6 (3,4'-Dimethylbiphenyl)

• Product Name: 3,4'-Dimethylbiphenyl
• CAS No: 7383-90-6
• MF: C₁₄H₁₄
• MW: 182.260963916779
• MDL: MFCD00602700
• CID: 579915
• PubChem ID: 23859
• Update Time: 2025-04-23

3,4'-Dimethylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,3,4'-dimethyl-
• 1-methyl-3-(4-methylphenyl)benzene
• 3,4'-dimethyl-1,1'-biphenyl
• 3,4'-DIMETHYLBIPHENYL
• 1,1'-Biphenyl,3,4'-dimethyl
• 1-methyl-3-(p-tolyl)-benzene
• 3,4'-bitolyl
• 3,4'-Dimethyl-biphenyl
• 3-methyl-4'-methylbiphenyl
• m,p'-Bitolyl
• NS00037563
• UNII-CAH6DWW0R5
• CAH6DWW0R5
• 4,3'-Ditolyl
• CS-0315623
• 1,1'-Biphenyl, 3,4'-dimethyl-
• Biphenyl, 3,4'-dimethyl-
• EINECS 230-958-7
• DTXSID50224335
• AKOS000509501
• RBIDPZJTXCPESJ-UHFFFAOYSA-N
• 7383-90-6
• AS-41073
• 3,4'-Ditolyl
• MFCD00602700
• DTXCID50146826
• 3,4'-Dimethylbiphenyl

• MDL： MFCD00602700
• Inchi： 1S/C14H14/c1-11-6-8-13(9-7-11)14-5-3-4-12(2)10-14/h3-10H,1-2H3
• InChI Key： RBIDPZJTXCPESJ-UHFFFAOYSA-N
• SMILES： C1(C=CC=C(C)C=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 182.11000
• Monoisotopic Mass: 182.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9940
• Melting Point: 15°C
• Boiling Point: 295.85°C
• Flash Point: 125.8°C
• Refractive Index: 1.5946
• PSA: 0.00000
• LogP: 3.97040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3,4'-Dimethylbiphenyl

In-Depth Analysis of 1,1'-Biphenyl,3,4'-dimethyl- (CAS No. 7383-90-6): Properties, Applications, and Market Insights

1,1'-Biphenyl,3,4'-dimethyl- (CAS No. 7383-90-6), a derivative of biphenyl, is a specialized organic compound gaining attention in industrial and research applications. This dimethyl-substituted biphenyl exhibits unique chemical properties due to its molecular structure, making it valuable in various high-tech sectors. With the increasing demand for advanced materials, understanding this compound's characteristics and potential uses becomes crucial for professionals across multiple disciplines.

The molecular structure of 3,4'-dimethyl-1,1'-biphenyl features two benzene rings connected by a single bond, with methyl groups at the 3 and 4' positions. This specific arrangement influences its physical and chemical behavior, including its solubility, melting point, and reactivity. Researchers often investigate how these methyl group substitutions affect the compound's performance in different environments, particularly in comparison to unsubstituted biphenyl.

One of the primary applications of 1,1'-Biphenyl,3,4'-dimethyl- is in the development of liquid crystal materials. The compound's molecular geometry and electronic properties make it suitable for use in liquid crystal displays (LCDs), where it contributes to improved performance and stability. As the display technology market continues to expand, with growing interest in flexible and high-resolution screens, the demand for specialized compounds like this is expected to rise.

In pharmaceutical research, 3,4'-dimethylbiphenyl serves as an important intermediate or building block for more complex molecules. Its structure allows for various chemical modifications, making it valuable in drug discovery programs. Scientists are particularly interested in how the methyl group positions influence biological activity when incorporated into larger pharmaceutical compounds.

The compound also finds use in organic synthesis as a starting material or intermediate for producing more complex organic molecules. Its stability and reactivity profile make it suitable for various cross-coupling reactions, which are fundamental in creating advanced materials and specialty chemicals. Recent studies have explored its potential in creating novel polymers with specific electronic or optical properties.

From an environmental perspective, 1,1'-Biphenyl,3,4'-dimethyl- has been the subject of biodegradation studies. Researchers examine how microorganisms break down this compound in different ecosystems, providing valuable data for environmental risk assessments. This information is particularly relevant as industries seek more sustainable chemical alternatives and better understand the environmental fate of synthetic compounds.

The global market for specialty biphenyl derivatives like 7383-90-6 shows steady growth, driven by demand from the electronics, pharmaceutical, and advanced materials sectors. Manufacturers are focusing on developing more efficient synthesis methods to meet this demand while maintaining high purity standards. Recent advancements in catalytic processes have improved the production efficiency of such dimethylated biphenyl compounds.

Quality control is paramount when working with 1,1'-Biphenyl,3,4'-dimethyl-, as impurities can significantly affect its performance in sensitive applications. Analytical techniques such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly employed to verify purity and identify any byproducts or contaminants. These quality assurance measures are especially important for pharmaceutical and electronic applications where consistency is critical.

Storage and handling recommendations for CAS 7383-90-6 typically emphasize protection from light and moisture, with many suppliers recommending storage under inert atmosphere for long-term preservation. The compound's stability under various conditions is an active area of research, particularly for industrial users who need to maintain material quality throughout the supply chain.

Future research directions for 3,4'-dimethyl-1,1'-biphenyl include exploring its potential in energy storage applications, such as organic batteries or supercapacitors. The compound's electronic properties and structural features make it an interesting candidate for these emerging technologies. Additionally, scientists are investigating its use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

For researchers and industry professionals seeking information about 1,1'-Biphenyl,3,4'-dimethyl-, several key questions often arise: What are the optimal synthesis routes? How does it compare to similar biphenyl derivatives? What are its spectroscopic characteristics? These questions reflect the growing interest in this compound's unique properties and potential applications across multiple technological fields.

In conclusion, 1,1'-Biphenyl,3,4'-dimethyl- (CAS No. 7383-90-6) represents an important class of aromatic compounds with diverse applications in modern technology and research. Its combination of stability, reactivity, and structural features makes it valuable for numerous industrial processes and material development. As technology advances and new applications emerge, the significance of this and related dimethylbiphenyl derivatives is likely to increase, driving further research and innovation in this specialized chemical domain.